Cas no 1775424-38-8 (2-methyl-N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide)

• Product Name: 2-methyl-N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide
• CAS No: 1775424-38-8
• MF: C₁₈H₁₆N₆O₂
• MW: 348.358642578125
• CID: 5346823
• Update Time: 2025-11-06

2-methyl-N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide
• 2-methyl-N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzamide
• 2-methyl-N-[[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]benzamide
• 2-methyl-N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide

• Inchi： 1S/C18H16N6O2/c1-11-6-3-4-7-13(11)17(25)19-10-15-21-22-16-14(8-5-9-24(15)16)18-20-12(2)23-26-18/h3-9H,10H2,1-2H3,(H,19,25)
• InChI Key： NAPBSKRJSSAUMU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN3C2=NN=C3CNC(C2C=CC=CC=2C)=O)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 506
• XLogP3: 2.6
• Topological Polar Surface Area: 98.2

Additional information on 2-methyl-N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide

Comprehensive Analysis of 2-methyl-N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide (CAS 1775424-38-8)

In the rapidly evolving field of medicinal chemistry, 2-methyl-N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide (CAS 1775424-38-8) has emerged as a compound of significant interest. This molecule, characterized by its unique heterocyclic framework, combines a 1,2,4-triazolo[4,3-a]pyridine core with a 3-methyl-1,2,4-oxadiazole moiety, offering potential applications in drug discovery and biochemical research. Researchers are increasingly exploring its pharmacokinetic properties and structure-activity relationships (SAR) to unlock its therapeutic potential.

The structural complexity of CAS 1775424-38-8 makes it a compelling subject for computational chemistry and molecular docking studies. Recent trends in AI-driven drug design have highlighted the importance of such compounds in targeting specific protein interactions, particularly in oncology and neurology. Users frequently search for "heterocyclic compounds in drug development" or "triazolopyridine derivatives applications", reflecting the growing demand for innovative scaffolds in pharmaceutical R&D.

From a synthetic chemistry perspective, the 2-methylbenzamide group in this compound enhances its stability and bioavailability, addressing common challenges in small-molecule drug formulation. Laboratories focusing on kinase inhibitors or GPCR modulators may find this compound particularly relevant, as its oxadiazole-triazolopyridine hybrid structure exhibits promising binding affinities in preliminary assays. These attributes align with current industry priorities like targeted therapy optimization and fragment-based drug discovery.

Analytical characterization of 2-methyl-N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide typically involves advanced techniques such as LC-MS and NMR spectroscopy. The compound's logP value and hydrogen bond acceptor/donor count make it suitable for blood-brain barrier penetration studies—a hot topic in neuropharmacology forums. Search queries like "CNS-active heterocycles" or "improving drug-like properties of oxadiazoles" demonstrate user interest in these specific aspects.

In the context of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes for CAS 1775424-38-8, minimizing hazardous byproducts. This aligns with the pharmaceutical industry's shift toward sustainable manufacturing practices. The compound's thermal stability and crystalline properties also make it a candidate for co-crystal engineering approaches, addressing solubility challenges—a frequent pain point discussed in preformulation research communities.

Patent landscapes reveal growing intellectual property activity around triazolopyridine-oxadiazole conjugates, with 1775424-38-8 serving as a lead structure for various therapeutic claims. This correlates with search trends for "novel heterocyclic patent space" among pharmaceutical competitors. The compound's isosteric properties with common pharmacophores further enhance its versatility in medicinal chemistry optimization campaigns.

As the scientific community continues to explore multi-target drug discovery paradigms, 2-methyl-N-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide presents opportunities for polypharmacology applications. Its balanced lipophilicity profile and molecular weight comply with rule-of-five guidelines, making it a valuable reference compound for hit-to-lead optimization workflows—a subject generating substantial discussion in drug discovery webinars and cheminformatics platforms.